Cas no 851634-59-8 ((4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol)

(4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol structure
851634-59-8 structure
Product Name:(4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol
CAS No:851634-59-8
MF:C9H12OS
MW:168.255981445313
CID:5041788
PubChem ID:21978378
Update Time:2025-10-05

(4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrahydro-1-benzothien-3-ylmethanol
    • 4,5,6,7-tetrahydro-1-benzothiophen-3-ylmethanol
    • (4,5,6,7-tetrahydro-1-benzothiophen-3-yl)methanol
    • (4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)methanol
    • HTS009195
    • BB 0258817
    • AKOS001920131
    • F2147-5409
    • BJB63459
    • EN300-1223146
    • WTAPYBKGPRPQHV-UHFFFAOYSA-N
    • G74303
    • 4,5,6,7-TETRAHYDROBENZO[B]THIOPHENE-3-METHANOL
    • 851634-59-8
    • BS-3919
    • SCHEMBL1121587
    • (4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol
    • Inchi: 1S/C9H12OS/c10-5-7-6-11-9-4-2-1-3-8(7)9/h6,10H,1-5H2
    • InChI Key: WTAPYBKGPRPQHV-UHFFFAOYSA-N
    • SMILES: S1C=C(CO)C2=C1CCCC2

Computed Properties

  • Exact Mass: 168.06088618g/mol
  • Monoisotopic Mass: 168.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.5

(4,5,6,7-tetrahydrobenzobthiophen-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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Enamine
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